Cas no 2648966-35-0 (N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride)

• Product Name: N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride
• CAS No: 2648966-35-0
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• MDL: MFCD34168478
• CID: 5361117
• PubChem ID: 155973517
• Update Time: 2025-06-08

N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride

• MDL： MFCD34168478
• Inchi： 1S/C7H16N2.ClH/c1-6(2)9-4-7(5-9)8-3;/h6-8H,4-5H2,1-3H3;1H
• InChI Key： OCIFVUNEXZPDPK-UHFFFAOYSA-N
• SMILES： C(N1CC(NC)C1)(C)C.Cl

Additional information on N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride

Introduction to N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride (CAS No. 2648966-35-0)

N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride, a compound with the chemical identifier CAS No. 2648966-35-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride consists of an azetidine ring substituted with various functional groups, which contribute to its distinctive chemical behavior and biological activity.

The azetidine core is a six-membered heterocyclic amine, which is known for its versatility in drug design. The presence of a methyl group at the 1-position and an isopropyl group at the 2-position enhances the compound's solubility and metabolic stability, making it a promising candidate for further development. The dihydrochloride salt form improves the compound's solubility in water, facilitating its use in aqueous-based formulations and enhancing its bioavailability.

Recent research has highlighted the potential of azetidine derivatives as pharmacological agents. Studies have demonstrated that compounds with similar structural motifs exhibit significant activity against various biological targets, including enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases. The N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride molecule has been investigated for its potential role in modulating these pathways, offering a novel therapeutic approach.

In particular, the compound has shown promise in preclinical studies as a modulator of guanylate cyclase enzymes, which play a crucial role in vascular tone regulation and signal transduction. The ability of N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride to interact with these enzymes suggests its potential application in treating conditions such as hypertension and pulmonary arterial hypertension. Furthermore, its structural similarity to known bioactive molecules makes it an attractive scaffold for structure-based drug design.

The synthesis of N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to optimize the synthetic pathway. These methods not only enhance the efficiency of production but also minimize unwanted byproducts, ensuring the compound's suitability for further pharmacological evaluation.

From a medicinal chemistry perspective, the structural features of N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride offer several advantages. The azetidine ring provides a rigid framework that can be fine-tuned to optimize binding affinity and selectivity. Additionally, the presence of both basic and lipophilic substituents enhances the compound's ability to cross biological membranes, improving its pharmacokinetic properties.

Current research efforts are focused on evaluating the pharmacological profile of N-methyl-1-(propan-2-yl)azetidin-3-amine dihydrochloride in various disease models. In vitro studies have revealed promising results regarding its ability to inhibit key enzymes involved in inflammatory responses. These findings support further investigation into its potential as an anti-inflammatory agent, which could have broad therapeutic implications.

The compound's potential extends beyond anti-inflammatory applications. Preliminary data suggest that it may also exhibit neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of N-methyl-1-(propan-2-y]azetidin)-3-am ine dihy droch lor ide to interact with specific neural pathways could provide new insights into the development of novel therapeutics for these challenging conditions.

In conclusion, N-methyl-l-(propan-z-y] azetid ine -3-am ine d ihy droch lor ide (CAS No. 2648966 -35 -0) is a structurally unique compound with significant pharmaceutical potential. Its favorable physicochemical properties, coupled with promising preclinical data, make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing various therapeutic challenges in medicine.